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Compound of Interest

Compound Name: NIR-641 N-succinimidyl ester

Cat. No.: B1611758 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed information and protocols for the proper storage,

handling, and utilization of NIR-641 N-succinimidyl ester (NHS ester) for the fluorescent

labeling of proteins, antibodies, and other biomolecules. Adherence to these guidelines is

crucial for ensuring the stability of the dye and achieving optimal and reproducible labeling

results for applications in research and drug development.

Product Information and Storage
NIR-641 N-succinimidyl ester is a reactive, near-infrared fluorescent dye designed for the

covalent labeling of primary and secondary amines on biomolecules. The NHS ester group

reacts with nucleophilic amines to form a stable amide bond.

Chemical Properties:

Property Value

CAS Number 190714-26-2

Molecular Formula C₃₇H₄₄ClN₃O₄

Molecular Weight 630.22 g/mol [1]

Storage and Handling:
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Proper storage and handling are critical to maintain the reactivity of NIR-641 NHS ester. The

compound is susceptible to hydrolysis, especially in the presence of moisture.

Form Storage Condition Shelf-Life
Handling
Precautions

Solid Powder

Store at -20°C to

-80°C, desiccated and

protected from light.[2]

Up to one year when

stored correctly.[2]

Allow the vial to

equilibrate to room

temperature before

opening to prevent

moisture

condensation.[3]

Stock Solution in

Anhydrous DMSO or

DMF

Store at -20°C in

small, single-use

aliquots, desiccated

and protected from

light.

1-2 months.[4]

Use high-quality,

anhydrous solvents.

Avoid repeated

freeze-thaw cycles.[2]

Aqueous Solution
Not recommended for

storage.

Should be used

immediately after

preparation.

NHS esters hydrolyze

rapidly in aqueous

solutions.[3][5]

Safety Precautions:

Wear appropriate personal protective equipment (PPE), including gloves, lab coat, and eye

protection, when handling NIR-641 NHS ester.[6] Work in a well-ventilated area. In case of

contact with skin or eyes, rinse thoroughly with water.

Experimental Protocols
Preparation of Stock Solution

Bring the vial of solid NIR-641 NHS ester to room temperature before opening.

Add a small volume of high-quality, anhydrous dimethyl sulfoxide (DMSO) or N,N-

dimethylformamide (DMF) to the vial to create a concentrated stock solution (e.g., 10

mg/mL).
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Vortex briefly to ensure the dye is fully dissolved.

Store any unused stock solution in small aliquots at -20°C, protected from light and moisture.

Protein Labeling Protocol (e.g., IgG Antibody)
This protocol provides a general guideline for labeling proteins with NIR-641 NHS ester.

Optimal conditions, such as the dye-to-protein molar ratio, may need to be determined

empirically for each specific protein.

Materials:

Protein (e.g., antibody) in an amine-free buffer (e.g., PBS, pH 7.4). The protein solution

should be free of stabilizers like BSA.

NIR-641 NHS ester stock solution (10 mg/mL in anhydrous DMSO).

Reaction Buffer: 0.1 M sodium bicarbonate or sodium borate buffer, pH 8.0-8.5.

Purification column (e.g., Sephadex G-25) or dialysis membrane.

Quenching solution (optional): 1 M Tris-HCl or Glycine, pH 7.4.

Procedure:

Buffer Exchange: If the protein is in a buffer containing primary amines (e.g., Tris), it must be

exchanged into an amine-free buffer like PBS at a concentration of 2-10 mg/mL.

pH Adjustment: Adjust the pH of the protein solution to 8.0-8.5 by adding the Reaction Buffer.

A common approach is to add 1/10th volume of 1 M sodium bicarbonate solution.

Labeling Reaction:

Slowly add the calculated amount of NIR-641 NHS ester stock solution to the protein

solution while gently stirring or vortexing. A typical starting molar excess of dye to protein

is 10:1 to 15:1.[6]

Incubate the reaction mixture for 1-2 hours at room temperature, protected from light.[4]
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Quenching (Optional): To stop the reaction, add a quenching solution to a final concentration

of 50-100 mM and incubate for 10-15 minutes.[6]

Purification: Separate the labeled protein from the unreacted dye using a size-exclusion

chromatography column or dialysis against an appropriate buffer (e.g., PBS).[7]

Characterization: Determine the degree of labeling (DOL), which is the average number of

dye molecules per protein molecule, by measuring the absorbance of the conjugate at 280

nm (for protein) and the absorbance maximum of the dye (approximately 640 nm for NIR-

641).

Optimized Dye-to-Protein Ratios (General Guidance):

Biomolecule
Recommended Starting
Molar Ratio (Dye:Protein)

Expected Degree of
Labeling (DOL)

IgG Antibody 10:1 - 15:1[6] 2 - 5

Peptides 1:1 - 5:1 1

Other Proteins 5:1 - 20:1 Varies

Storage of Labeled Conjugates
Store the purified NIR-641 labeled protein conjugates in a suitable buffer at 4°C for short-term

storage or in aliquots at -20°C or -80°C for long-term storage.[1] Protect from light to prevent

photobleaching. Avoid repeated freeze-thaw cycles.

Application: In Vitro Cell Imaging
This protocol outlines a general workflow for using a NIR-641 labeled antibody for

immunofluorescence imaging of cells.
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Cell Preparation

Immunostaining

Imaging

Culture cells on coverslips

Fix cells (e.g., with 4% PFA)

Permeabilize cells (e.g., with Triton X-100)

Block with serum

Incubate with primary antibody

Wash with PBS

Incubate with NIR-641 labeled secondary antibody

Wash with PBS

Mount coverslips

Image with fluorescence microscope (NIR channel)

Click to download full resolution via product page

Experimental workflow for immunofluorescence cell imaging.
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Application: Probing Signaling Pathways
NIR-641 labeled molecules can be used to study signaling pathways in various contexts, such

as cancer biology. For example, a NIR-641 labeled antibody targeting a receptor tyrosine

kinase (RTK) can be used to visualize receptor activation and subsequent downstream

signaling, such as the PI3K/AKT pathway.
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Probing the PI3K/AKT/GSK3β/β-catenin signaling pathway.
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In this example, the NIR-641 labeled antibody allows for the visualization and quantification of

the RTK on the cell surface. This can be correlated with the activation state of downstream

effectors like AKT and GSK3β, providing insights into the signaling cascade's activity in

response to stimuli or therapeutic interventions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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